Cas no 2137143-13-4 (rac-(2R,3R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid)

• Product Name: rac-(2R,3R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid
• CAS No: 2137143-13-4
• MF: C₂₄H₂₅NO₄
• MW: 391.45960688591
• CID: 5992006
• PubChem ID: 132350944
• Update Time: 2025-10-28

rac-(2R,3R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid
• 2137143-13-4
• EN300-657757
• (2R,3R)-2-cyclopropyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidine-3-carboxylic acid
• EN300-1267130
• rac-(2R,3R)-2-cyclopropyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidine-3-carboxylic acid

• Inchi： 1S/C24H25NO4/c26-23(27)20-10-5-13-25(22(20)15-11-12-15)24(28)29-14-21-18-8-3-1-6-16(18)17-7-2-4-9-19(17)21/h1-4,6-9,15,20-22H,5,10-14H2,(H,26,27)/t20-,22-/m1/s1
• InChI Key： NHYLDLADXIBQLC-IFMALSPDSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC[C@@H](C(=O)O)[C@H]1C1CC1)=O

Computed Properties

• Exact Mass: 391.17835828g/mol
• Monoisotopic Mass: 391.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,3R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid

Comprehensive Overview of rac-(2R,3R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid (CAS No. 2137143-13-4)

The compound rac-(2R,3R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid (CAS No. 2137143-13-4) is a chiral piperidine derivative that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its unique structural features, including the cyclopropyl and 9H-fluoren-9-yl (Fmoc) protecting groups, make it a valuable intermediate in the synthesis of complex molecules, particularly in peptide and peptidomimetic research. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), a technique that has revolutionized drug discovery and biotechnology.

In recent years, the demand for chiral building blocks like rac-(2R,3R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid has surged due to their applications in the development of targeted therapies and precision medicine. Researchers are particularly interested in its potential to modulate biological pathways, given its piperidine core, which is a common motif in pharmaceuticals. The cyclopropyl moiety further enhances its metabolic stability, a critical factor in drug design. This compound is often searched in conjunction with terms like "Fmoc-protected amino acids," "chiral synthesis intermediates," and "piperidine derivatives in drug discovery," reflecting its relevance in contemporary research.

From a synthetic perspective, the rac-(2R,3R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid offers versatility. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives. This adaptability is crucial for medicinal chemists exploring structure-activity relationships (SAR). Additionally, the Fmoc group provides a balance between stability and ease of removal under mild conditions, making it a preferred choice in multi-step syntheses. The compound's CAS No. 2137143-13-4 is frequently referenced in patent literature and academic journals, underscoring its importance in innovation.

The growing interest in rac-(2R,3R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid aligns with broader trends in the pharmaceutical industry, such as the rise of peptide-based therapeutics and the need for enantiomerically pure intermediates. Questions like "How to synthesize Fmoc-protected piperidine derivatives?" or "What are the applications of cyclopropyl-containing compounds in drug development?" are commonly encountered in scientific forums, highlighting the compound's intersection with cutting-edge research. Its role in addressing challenges like drug resistance and bioavailability further cements its status as a key player in modern chemistry.

In conclusion, rac-(2R,3R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid (CAS No. 2137143-13-4) represents a critical tool for researchers aiming to advance drug discovery and organic synthesis. Its structural complexity, combined with its practical utility, ensures its continued prominence in scientific endeavors. As the field evolves, this compound is likely to remain at the forefront of innovations, particularly in the design of next-generation therapeutics.